![molecular formula C18H24O4 B4115392 methyl 1-[2-(2,4-dimethylphenyl)-1-hydroxy-2-oxoethyl]cyclohexanecarboxylate](/img/structure/B4115392.png)
methyl 1-[2-(2,4-dimethylphenyl)-1-hydroxy-2-oxoethyl]cyclohexanecarboxylate
Overview
Description
Methyl 1-[2-(2,4-dimethylphenyl)-1-hydroxy-2-oxoethyl]cyclohexanecarboxylate, also known as Methyl-DMAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
Methyl 1-[2-(2,4-dimethylphenyl)-1-hydroxy-2-oxoethyl]cyclohexanecarboxylate is believed to work by stimulating the release of norepinephrine, a neurotransmitter that plays a role in the body's "fight or flight" response. This stimulation can lead to increased heart rate, blood pressure, and respiratory rate. This compound has also been shown to have a vasoconstrictive effect, which can lead to increased blood flow to the muscles.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and respiratory rate, as well as to enhance athletic performance. Additionally, this compound has been shown to have a vasoconstrictive effect, which can lead to increased blood flow to the muscles.
Advantages and Limitations for Lab Experiments
One advantage of using methyl 1-[2-(2,4-dimethylphenyl)-1-hydroxy-2-oxoethyl]cyclohexanecarboxylate in lab experiments is its ability to stimulate the release of norepinephrine, which can be useful in studying the body's response to stress. Additionally, this compound has been shown to have potential anti-inflammatory and analgesic effects, which can be useful in studying the treatment of pain and inflammation. One limitation of using this compound in lab experiments is its potential for abuse, as it has been investigated for its potential use as a performance-enhancing drug in sports.
Future Directions
There are several potential future directions for research on methyl 1-[2-(2,4-dimethylphenyl)-1-hydroxy-2-oxoethyl]cyclohexanecarboxylate. One area of interest is its potential use as a treatment for pain and inflammation. Additionally, further research could investigate its potential use as a performance-enhancing drug in sports. Other potential future directions include studying its effects on the cardiovascular system and its potential for abuse.
Scientific Research Applications
Methyl 1-[2-(2,4-dimethylphenyl)-1-hydroxy-2-oxoethyl]cyclohexanecarboxylate has been used in scientific research for various applications, including as a stimulant and a bronchodilator. It has also been investigated for its potential use as a performance-enhancing drug in sports. Additionally, this compound has been studied for its potential anti-inflammatory and analgesic effects.
properties
IUPAC Name |
methyl 1-[2-(2,4-dimethylphenyl)-1-hydroxy-2-oxoethyl]cyclohexane-1-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24O4/c1-12-7-8-14(13(2)11-12)15(19)16(20)18(17(21)22-3)9-5-4-6-10-18/h7-8,11,16,20H,4-6,9-10H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFNXYLVRSWKXFH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)C(C2(CCCCC2)C(=O)OC)O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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